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For Researchers, Scientists, and Drug Development Professionals

Phosphorus tribromide (PBr₃) is a versatile reagent in synthetic chemistry, primarily known

for its role in converting alcohols to alkyl bromides. However, a deeper understanding of its

electronic properties reveals a fascinating dual character as both a Lewis acid and a Lewis

base. This technical guide provides an in-depth exploration of these properties, complete with

reaction mechanisms, experimental protocols, and conceptual diagrams to fully elucidate the

chemical behavior of PBr₃.

The Dual Lewis Personality of PBr₃
Phosphorus tribromide's ability to act as either an electron pair acceptor (Lewis acid) or an

electron pair donor (Lewis base) stems from the electronic configuration of the central

phosphorus atom.[1][2] The phosphorus atom in PBr₃ possesses a lone pair of electrons, which

can be donated to a suitable Lewis acid.[1] Conversely, the phosphorus atom is bonded to

three highly electronegative bromine atoms, which inductively withdraw electron density,

creating a partial positive charge on the phosphorus. This, combined with the availability of

vacant d-orbitals on the phosphorus atom, allows it to accept electron pairs from nucleophiles,

thus acting as a Lewis acid.[3][4]

Phosphorus Tribromide as a Lewis Base
The lone pair of electrons on the phosphorus atom in PBr₃ allows it to function as a Lewis

base, reacting with strong Lewis acids to form stable adducts.[5] A prime example of this
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behavior is its reaction with boron tribromide (BBr₃), a potent Lewis acid.

Reaction with Boron Tribromide
Phosphorus tribromide reacts with boron tribromide in a 1:1 molar ratio to form a stable, solid

adduct, Br₃B-PBr₃.[5] In this reaction, the phosphorus atom donates its lone pair to the

electron-deficient boron atom.

Caption: Formation of the Br₃B-PBr₃ adduct.

Experimental Protocol: Synthesis of the Br₃B-PBr₃
Adduct
Materials:

Phosphorus tribromide (PBr₃), freshly distilled

Boron tribromide (BBr₃)

Anhydrous carbon disulfide (CS₂)

Schlenk flask

Dropping funnel

Magnetic stirrer

Inert atmosphere (Nitrogen or Argon)

Procedure:

In a flame-dried Schlenk flask under an inert atmosphere, dissolve a known quantity of PBr₃

in anhydrous carbon disulfide.

Cool the solution in an ice bath with continuous stirring.

From a dropping funnel, add an equimolar amount of BBr₃ dropwise to the cooled solution.

A white precipitate of the Br₃B-PBr₃ adduct will form immediately.
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After the addition is complete, allow the mixture to stir for an additional hour at room

temperature.

Isolate the solid product by filtration under an inert atmosphere, wash with cold, anhydrous

carbon disulfide, and dry under vacuum.

Phosphorus Tribromide as a Lewis Acid
The electrophilic nature of the phosphorus atom in PBr₃ allows it to act as a Lewis acid,

reacting with a variety of Lewis bases (nucleophiles).[6] This is the more commonly exploited

reactivity of PBr₃ in organic synthesis.

Reaction with Alcohols
The most significant reaction of PBr₃ as a Lewis acid is the conversion of primary and

secondary alcohols to alkyl bromides.[7][8] This reaction proceeds via an Sₙ2 mechanism,

resulting in an inversion of stereochemistry at the reacting carbon center.[3][9] The reaction is

initiated by the nucleophilic attack of the alcohol's oxygen atom on the electrophilic phosphorus

atom of PBr₃.[2]

Step 1: Activation of Alcohol
Step 2: SN2 Attack

R-OH
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R-O⁺H-PBr₂
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PBr₃
Br⁻
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(Alkyl Bromide)
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Caption: Sₙ2 mechanism for the reaction of PBr₃ with an alcohol.

Reaction with Amines
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PBr₃ also reacts as a Lewis acid with other nucleophiles, such as amines.[5] The reaction with

primary and secondary amines can lead to the formation of phosphoramidites or other

phosphorus-nitrogen compounds, depending on the reaction conditions and stoichiometry.

Experimental Protocol: Synthesis of an Alkyl Bromide
from a Primary Alcohol
Materials:

Primary alcohol

Phosphorus tribromide (PBr₃)

Anhydrous diethyl ether or dichloromethane

Pyridine (optional, as a weak base)

Round-bottom flask with a reflux condenser and a dropping funnel

Magnetic stirrer

Ice bath

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping

funnel, place the primary alcohol dissolved in anhydrous diethyl ether.

Cool the flask in an ice bath to 0°C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C7789608&Mask=4
https://www.benchchem.com/product/b121465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slowly add PBr₃ (approximately 0.33 to 0.40 equivalents per equivalent of alcohol) to the

stirred solution via the dropping funnel. Maintain the temperature below 10°C during the

addition.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours or until the reaction is complete (monitored by TLC or GC).

Carefully quench the reaction by slowly pouring the mixture into ice-cold water.

Separate the organic layer and wash it sequentially with cold water, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to yield the crude alkyl bromide.

Purify the product by distillation or column chromatography as needed.

Quantitative Data on Lewis Acid-Base Properties
While the qualitative aspects of PBr₃'s Lewis acidity and basicity are well-established, precise

and comprehensive quantitative data, such as reaction enthalpies (ΔH), Gibbs free energies

(ΔG), and equilibrium constants (K), for its Lewis acid-base reactions are not readily available

in the surveyed literature. The following table summarizes available thermodynamic data for the

PBr₃ molecule itself, which provides context for its reactivity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Reference

PBr₃ Molecule

Properties

Standard Enthalpy of

Formation (gas)
-146.02 kJ/mol [10]

Lewis Acid-Base

Reactions

ΔH (PBr₃ + BBr₃ →

Br₃B-PBr₃)

Data not available in

searched literature
kJ/mol

ΔG (PBr₃ + ROH →

R-Br + HOPBr₂)

Data not available in

searched literature
kJ/mol

K (PBr₃ + Lewis Base

⇌ Adduct)

Data not available in

searched literature
-

Conclusion
Phosphorus tribromide exhibits a pronounced dualistic Lewis character, acting as a Lewis

base through its phosphorus-centered lone pair and as a Lewis acid at the electrophilic

phosphorus atom. This amphoteric nature underpins its utility in a range of chemical

transformations beyond its classical application in alcohol bromination. A thorough

understanding of these fundamental electronic properties is crucial for researchers and drug

development professionals in designing novel synthetic routes and understanding reaction

mechanisms. While qualitative descriptions are well-established, further quantitative studies are

needed to fully parameterize the Lewis acid-base thermodynamics of this important reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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